Cas no 1282475-32-4 ((3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone)

• Product Name: (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone
• CAS No: 1282475-32-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6439593
• Update Time: 2025-11-07

(3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone
• Methanone, (3-amino-1-pyrrolidinyl)-1H-indol-4-yl-

• Inchi： 1S/C13H15N3O/c14-9-5-7-16(8-9)13(17)11-2-1-3-12-10(11)4-6-15-12/h1-4,6,9,15H,5,7-8,14H2
• InChI Key： DJPZDSDAIPIIRN-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)C1)(C1=CC=CC2=C1C=CN2)=O

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 469.7±35.0 °C(Predicted)
• pka: 16.26±0.30(Predicted)

Additional information on (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone

Exploring the Compound CAS No. 1282475-32-4: (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone

The compound (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone, identified by the CAS number 1282475-32-4, represents a unique chemical entity with significant potential in various scientific and pharmaceutical applications. This compound has garnered attention due to its structural complexity and the promising results observed in recent studies. The molecule combines a pyrrolidine ring, an indole moiety, and a ketone group, creating a structure that is both intriguing and functional.

Recent advancements in chemical synthesis have enabled researchers to explore the properties of this compound more thoroughly. The pyrrolidine ring, with its amino group, contributes to the compound's ability to engage in hydrogen bonding, a critical feature for bioavailability and pharmacokinetics. Meanwhile, the indole moiety is known for its aromatic stability and potential for interacting with biological targets such as receptors and enzymes. The methanone group further enhances the molecule's versatility by providing a site for additional functionalization or interaction.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have investigated its potential as a modulator of various biological pathways, including those related to neurodegenerative diseases and cancer. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in Alzheimer's disease progression, suggesting a promising avenue for therapeutic intervention.

In addition to its pharmacological applications, this compound has also been explored in the context of chemical biology. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. This property opens up possibilities for applications in catalysis, sensing, and materials science.

The synthesis of (3-Amino-pyrrolidin-1-yl)-(1H-indol-4-yl)-methanone involves a multi-step process that combines principles from organic chemistry and catalysis. Recent optimizations have focused on improving yield and purity, making large-scale production more feasible. These advancements are crucial for translating laboratory findings into real-world applications.

Looking ahead, the future of this compound lies in further exploration of its biological activity and optimization for specific therapeutic targets. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into its potential uses. As research continues, this compound stands as a testament to the power of interdisciplinary science in driving innovation.